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Introduction
β-Ethynylserine (βES) is a non-canonical amino acid that has garnered significant attention in

chemical biology and drug development. As a structural analog of L-threonine, it serves as a

valuable tool for probing and manipulating biological systems. Its terminal alkyne group

provides a bioorthogonal handle for "click" chemistry, enabling the specific labeling and tracking

of newly synthesized proteins.[1][2] Furthermore, its role as an antimetabolite of L-threonine

suggests potential applications in antimicrobial and therapeutic agent development.[3][4] This

technical guide provides a comprehensive overview of the structure, properties, synthesis, and

biological applications of β-ethynylserine, with a focus on experimental protocols and data for

researchers in the field.

Structure and Properties
β-Ethynylserine, systematically named (2S,3R)-2-amino-3-hydroxypent-4-ynoic acid, is a chiral

molecule with two stereocenters.[5] Its structure features a terminal alkyne group, which is key

to its utility in bioorthogonal chemistry.

Physical and Chemical Properties
A summary of the key physical and chemical properties of β-ethynylserine is presented in Table

1. While experimental pKa values are not readily available in the literature, computed values

provide an estimation of its acidic and basic properties.
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Property Value Source

Molecular Formula C₅H₇NO₃ [5]

Molecular Weight 129.11 g/mol [5]

IUPAC Name
(2S,3R)-2-amino-3-

hydroxypent-4-ynoic acid
[5]

CAS Number 65207-64-9 [5]

Appearance Off-white to light yellow solid [6]

Solubility
Water: 35 mg/mL (271.09 mM);

DMSO: 2 mg/mL (15.49 mM)
[6]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
[6]

Computed XLogP3 -3.9 [5]

Computed pKa (strongest

acidic)
3.56 PubChem (Computed)

Computed pKa (strongest

basic)
7.95 PubChem (Computed)

Biosynthesis
The natural biosynthesis of β-ethynylserine has been elucidated in the bacterium Streptomyces

cattleya.[7] It is a multi-step enzymatic pathway that starts from the common amino acid L-

lysine. The key enzymes involved in this pathway are encoded by the bes gene cluster.

Biosynthetic Pathway of β-Ethynylserine
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L-Lysine ε-chloro-L-lysine
BesD (Halogenase)
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γ-L-glutamyl-L-propargylglycine
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γ-L-glutamyl-β-ethynylserine
BesE (Hydroxylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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